Cas no 294210-03-0 ((2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate)

• Product Name: (2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate
• CAS No: 294210-03-0
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 1437664
• PubChem ID: 11084395
• Update Time: 2025-04-20

(2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate Chemical and Physical Properties

Names and Identifiers

• (2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate
• DTXSID30454597
• 294210-03-0
• Thiocyanic acid, 2-hydroxy-3-(1-methylethoxy)propyl ester

• Inchi： 1S/C7H13NO2S/c1-6(2)10-3-7(9)4-11-5-8/h6-7,9H,3-4H2,1-2H3
• InChI Key： OTNRWEAVXVEHQA-UHFFFAOYSA-N
• SMILES： S(C#N)CC(COC(C)C)O

Computed Properties

• Exact Mass: 175.06679
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 53.25